Cas no 2228466-25-7 (3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol)

• Product Name: 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol
• CAS No: 2228466-25-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 5929756
• PubChem ID: 165782359
• Update Time: 2025-06-23

3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol
• EN300-1822422
• 2228466-25-7

• Inchi： 1S/C9H9FO2/c1-2-9(12)7-4-3-6(11)5-8(7)10/h2-5,9,11-12H,1H2
• InChI Key： XHOUXWSTVVVQFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=C)O)O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol

Comprehensive Analysis of 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol (CAS No. 2228466-25-7): Properties, Applications, and Innovations

The compound 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol (CAS No. 2228466-25-7) is a fluorinated phenolic derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing common queries such as "3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol solubility" and "CAS 2228466-25-7 applications."

With the growing demand for fluorinated organic compounds in drug discovery, 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol stands out as a versatile intermediate. Its hydroxyprop-2-en-1-yl moiety and fluoro substitution offer distinct reactivity patterns, making it valuable for designing bioactive molecules. Researchers frequently search for "fluorophenol derivatives in medicine" or "synthetic routes for CAS 2228466-25-7," reflecting its relevance in modern chemistry.

The compound's phenolic core contributes to its antioxidant properties, a feature explored in cosmetic and nutraceutical formulations. Recent studies highlight its potential in addressing oxidative stress-related conditions, aligning with trending topics like "natural antioxidant alternatives" and "sustainable bioactive compounds." Additionally, its allylic alcohol functionality enables participation in click chemistry reactions, a hotspot in polymer science.

From an industrial perspective, 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol is investigated for its role in advanced material synthesis. Queries such as "fluorophenols in smart materials" and "CAS 2228466-25-7 stability" underscore its utility in coatings and adhesives. Its compatibility with green chemistry principles—evidenced by low toxicity profiles—further enhances its appeal in eco-conscious markets.

In conclusion, 3-fluoro-4-(1-hydroxyprop-2-en-1-yl)phenol exemplifies the intersection of innovation and functionality. As interest grows in "fluorinated building blocks" and "specialty chemicals for R&D," this compound is poised to play a pivotal role across scientific disciplines. Future research may unlock novel applications, solidifying its position in the chemical landscape.